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CAS No.: 1035690-32-4
Cat. No.: B1433725

Get Quote
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Chemo-Structural Analysis and Synthetic Utility of 2-Chloro-5-cyclopropylnicotinic Acid

Part 1: Physicochemical Profile

2-Chloro-5-cyclopropylnicotinic acid is a high-value heterocyclic building block used
primarily in the synthesis of kinase inhibitors and immunomodulatory drugs (e.g., TNF-

inhibitors).[1] Its structural uniqueness lies in the 5-cyclopropyl group, which provides metabolic
stability and "fsp3" character (fraction of sp3 hybridized carbons) without significantly
increasing lipophilicity compared to linear alkyl chains.[1]

The molecule features two orthogonal reactive handles: a 2-chloro substituent susceptible to
nucleophilic aromatic substitution (

) or metal-catalyzed cross-coupling, and a 3-carboxylic acid moiety ready for amide coupling.[1]

Key Molecular Data
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Property

Value

IUPAC Name

2-Chloro-5-cyclopropylpyridine-3-carboxylic acid

CAS Registry Number

1035690-32-4

Molecular Formula

Molecular Weight

197.62 g/mol

Exact Mass

197.0244

Physical State

Off-white to pale yellow solid

Predicted LogP

~2.3 (Moderate Lipophilicity)

pKa (Calculated)

~3.5 (Carboxylic acid), ~0.5 (Pyridine N)

Part 2: Synthetic Architecture

The synthesis of 2-chloro-5-cyclopropylnicotinic acid is non-trivial due to the lability of the 2-

chloro group under the basic conditions required for many cross-coupling reactions.[1] The

most robust industrial route utilizes a Suzuki-Miyaura coupling on a 5-bromo precursor,

followed by controlled hydrolysis.[1]

Core Synthetic Workflow

The synthesis typically proceeds from 5-bromo-2-chloronicotinic acid (or its methyl ester).[1]

The cyclopropyl group is installed using cyclopropylboronic acid or potassium

cyclopropyltrifluoroborate.[1]
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Figure 1: Synthetic pathway for CAS 1035690-32-4 via Palladium-catalyzed cross-coupling.

Detailed Experimental Protocol

Step 1: Suzuki-Miyaura Coupling (Installation of Cyclopropyl Group)[2]

Substrate: Methyl 5-bromo-2-chloronicotinate (1.0 eq).
o Reagent: Cyclopropylboronic acid (1.2-1.5 eq).[1]
o Catalyst:

(0.05 eq) is preferred over
to minimize dehalogenation at the 2-position.[1]

e Base:

(3.0 eq) or
. Stronger bases (like alkoxides) may cause
side reactions at the 2-Cl position.[1]

e Solvent: Toluene/Water (10:[1][2]1) or Dioxane/Water.[1]
o Conditions: Heat at 90-100°C for 4-12 hours under inert atmosphere (

or Ar).

o Workup: Filter through Celite, extract with EtOAc, and purify via silica flash chromatography
(Hexane/EtOAC).

Step 2: Controlled Hydrolysis (Ester Cleavage)
e Substrate: Methyl 2-chloro-5-cyclopropylnicotinate.[1]
e Reagent: LiOH

(2.0 eq).
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e Solvent: THF/Water (3:1).[1]

¢ Critical Control Point: The reaction must be monitored closely (TLC/LCMS). Prolonged
exposure to hydroxide at high temperatures can hydrolyze the 2-chloro group to a 2-hydroxy
(pyridone) impurity.[1]

« Isolation: Acidify carefully to pH 3—4 with 1N HCI. The product precipitates as a solid.[1]

Part 3: Reactivity & Functionalization

The utility of 2-chloro-5-cyclopropylnicotinic acid lies in its ability to serve as a divergent
scaffold.[1][3] The 2-chloro position acts as an electrophile, while the carboxylic acid acts as a
nucleophile precursor (after activation).[1]
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I
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Figure 2: Divergent reactivity profile.[1] The 2-Cl position enables library generation via
nucleophilic substitution.

Strategic Considerations

e Sequence of Events: If your target molecule requires substitution at the 2-position (e.g., an
amine), perform the amide coupling (COOH)first.[1] The 2-chloro group is electron-
withdrawing, which increases the acidity of the carboxylic acid but also makes the ring
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susceptible to nucleophilic attack. Activating the acid (to an acid chloride or active ester)
makes the 2-position extremely reactive.[1]

o SNAr Reactivity: The 2-chloro group is activated by the ring nitrogen and the electron-
withdrawing carboxyl group at position 3.[1] Displacement with primary amines typically
proceeds at 80-100°C in DMF or DMSO with a base (DIPEA).[1]

Part 4: References

e Sigma-Aldrich / Merck. 2-Chloro-5-cyclopropylpyrimidine (Analogous Chemistry Reference).
CAS 166740-44-9.[1] Link

e Crysdot LLC. Product Catalog: 2-Chloro-5-cyclopropylnicotinic acid (CAS 1035690-32-4).
[1][4] Link

e Wallace, D. J., & Chen, C. (2002).[1][5] Cyclopropylboronic acid: Synthesis and Suzuki
cross-coupling reactions. Tetrahedron Letters, 43(39), 6987-6990.[1] (Foundational Suzuki
protocol for cyclopropyl-pyridines).[1] Link

e U.S. Patent 8,691,852 B2. Novel amine derivative or salt thereof as TNF alpha inhibitors.
(Describes the synthesis of Intermediate 41: 2-chloro-5-cyclopropylnicotinic acid). Link

e European Patent EP 2915804 B1. Amine derivatives as TNF alpha inhibitors. (Confirming the
use of CAS 1035690-32-4 as a key intermediate). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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